2-{[4-ethyl-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}-N-phenylpropanamide

• IUPAC Name: 2-[(4-ethyl-5-pyridin-3-yl-1,2,4-triazol-3-yl)sulfanyl]-N-phenylpropanamide
• InChI: InChI=1S/C18H19N5OS/c1-3-23-16(14-8-7-11-19-12-14)21-22-18(23)25-13(2)17(24)20-15-9-5-4-6-10-15/h4-13H,3H2,1-2H3,(H,20,24)
• InChI Key: KSVJLFIMVIYIAP-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SC(C)C(=O)NC2=CC=CC=C2)C3=CN=CC=C3
• Molecular Formula: C18H19N5OS
• Molecular Weight: 353.4 g/mol

Description

2-{[4-ethyl-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}-N-phenylpropanamide is a chemical compound that has been synthesized for scientific research purposes. The compound has been found to have potential applications in various fields of research, including medicinal chemistry, biochemistry, and pharmacology.

Scientific Research Applications

2-{[4-ethyl-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}-N-phenylpropanamide has been found to have potential applications in various fields of scientific research. In medicinal chemistry, the compound has been studied for its potential as a drug candidate for the treatment of cancer and other diseases. In biochemistry, the compound has been used to study the mechanisms of enzyme inhibition and protein-protein interactions. In pharmacology, the compound has been studied for its potential as a drug target for the treatment of various diseases.

Mechanism of Action

The mechanism of action of 2-{[4-ethyl-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}-N-phenylpropanamide involves the inhibition of specific enzymes or proteins in the body. The compound binds to the active site of the target enzyme or protein, preventing its normal function. This inhibition can lead to a variety of biochemical and physiological effects, depending on the specific target and the concentration of the compound.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-{[4-ethyl-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}-N-phenylpropanamide depend on the specific target of the compound. In general, the compound has been found to have potential effects on cellular signaling pathways, gene expression, and protein function. These effects can lead to changes in cell growth, proliferation, and differentiation, as well as changes in immune function and inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using 2-{[4-ethyl-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}-N-phenylpropanamide in lab experiments is its specificity for certain targets. The compound can be used to study the function of specific enzymes or proteins, allowing researchers to gain a better understanding of their role in various biological processes. However, one limitation of using the compound is its potential toxicity at high concentrations. Careful dosing and monitoring are necessary to ensure the safety of lab personnel and experimental subjects.

Future Directions

There are several future directions for research on 2-{[4-ethyl-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}-N-phenylpropanamide. One direction is to explore its potential as a drug candidate for the treatment of cancer and other diseases. Another direction is to study its effects on specific cellular pathways and protein-protein interactions. Additionally, further research is needed to understand the potential toxicity of the compound and to develop safer dosing strategies.